Methyl 1-(3-fluoro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: methyl 1-(3-fluoro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C13H14FNO3/c1-8-3-4-10(6-11(8)14)15-7-9(5-12(15)16)13(17)18-2/h3-4,6,9H,5,7H2,1-2H3
• InChI Key: DDDLJUXKUSJPHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)OC)F
• Molecular Formula: C13H14FNO3
• Molecular Weight: 251.25 g/mol

Description

The compound seems to be a derivative of pyrrolidine, which is a cyclic amine, with a carboxylate group attached. The phenyl group attached appears to have fluoro and methyl substituents.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 3-Fluoro-4-methylphenylboronic acid have been synthesized through protocols involving deboronation of alkyl boronic esters.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present. For instance, the carboxylate group could undergo reactions typical of esters, while the pyrrolidine ring could participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would include its molecular weight, melting point, boiling point, solubility, and stability. For a related compound, 3-Fluoro-4-methylphenylboronic acid, the melting point is reported to be between 241 - 244 °C.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s intended for use as a drug, the mechanism of action would involve how the compound interacts with biological systems. Unfortunately, specific information on this is not available.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For a related compound, 3-Fluoro-4-methylphenylboronic acid, it is reported to be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For instance, compounds containing the 1,2,4-triazole moiety have shown potential as pharmaceuticals and biologically important compounds.